Benzeneethanamine, 2,5-dimethoxy-N,N-dimethyl-4-(pentylthio)-, (Z)-2-b utenedioate (1:1)
Benzeneethanamine, 2,5-dimethoxy-N,N-dimethyl-4-(pentylthio)-, (Z)-2-b utenedioate (1:1)
Brand Name:
Vulcanchem
CAS No.:
129658-18-0
VCID:
VC0144545
InChI:
InChI=1S/C17H29NO2S.C4H4O4/c1-6-7-8-11-21-17-13-15(19-4)14(9-10-18(2)3)12-16(17)20-5;5-3(6)1-2-4(7)8/h12-13H,6-11H2,1-5H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
SMILES:
CCCCCSC1=C(C=C(C(=C1)OC)CCN(C)C)OC.C(=CC(=O)O)C(=O)O
Molecular Formula:
C17H29NO2S.C4H4O4
Molecular Weight:
427.6 g/mol
Benzeneethanamine, 2,5-dimethoxy-N,N-dimethyl-4-(pentylthio)-, (Z)-2-b utenedioate (1:1)
CAS No.: 129658-18-0
Main Products
VCID: VC0144545
Molecular Formula: C17H29NO2S.C4H4O4
Molecular Weight: 427.6 g/mol
| CAS No. | 129658-18-0 |
|---|---|
| Product Name | Benzeneethanamine, 2,5-dimethoxy-N,N-dimethyl-4-(pentylthio)-, (Z)-2-b utenedioate (1:1) |
| Molecular Formula | C17H29NO2S.C4H4O4 |
| Molecular Weight | 427.6 g/mol |
| IUPAC Name | (E)-but-2-enedioic acid;2-(2,5-dimethoxy-4-pentylsulfanylphenyl)-N,N-dimethylethanamine |
| Standard InChI | InChI=1S/C17H29NO2S.C4H4O4/c1-6-7-8-11-21-17-13-15(19-4)14(9-10-18(2)3)12-16(17)20-5;5-3(6)1-2-4(7)8/h12-13H,6-11H2,1-5H3;1-2H,(H,5,6)(H,7,8)/b;2-1+ |
| Standard InChIKey | DSJJTMFUKPMHAG-WLHGVMLRSA-N |
| Isomeric SMILES | CCCCCSC1=C(C=C(C(=C1)OC)CCN(C)C)OC.C(=C/C(=O)O)\C(=O)O |
| SMILES | CCCCCSC1=C(C=C(C(=C1)OC)CCN(C)C)OC.C(=CC(=O)O)C(=O)O |
| Canonical SMILES | CCCCCSC1=C(C=C(C(=C1)OC)CCN(C)C)OC.C(=CC(=O)O)C(=O)O |
| Synonyms | Benzeneethanamine, 2,5-dimethoxy-N,N-dimethyl-4-(pentylthio)-, (Z)-2-b utenedioate (1:1) |
| PubChem Compound | 6449156 |
| Last Modified | Nov 11 2021 |
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